Cas no 2229192-15-6 (1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one
• CAS No: 2229192-15-6
• MF: C₇H₁₀F₂N₄O
• MW: 204.177307605743
• CID: 6019588
• PubChem ID: 165637660
• Update Time: 2025-05-22

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one
• EN300-1974589
• 2229192-15-6

• Inchi： 1S/C7H10F2N4O/c1-7(2,3)13-11-6(10-12-13)4(14)5(8)9/h5H,1-3H3
• InChI Key： XNPOPENXQWHERC-UHFFFAOYSA-N
• SMILES： FC(C(C1N=NN(C(C)(C)C)N=1)=O)F

Computed Properties

• Exact Mass: 204.08226728g/mol
• Monoisotopic Mass: 204.08226728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one (CAS No. 2229192-15-6)

The compound 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one (CAS No. 2229192-15-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a tetrazole ring, a heterocyclic structure known for its stability and versatility, combined with a difluoroethanone moiety, which introduces distinctive electronic and steric characteristics. The presence of the tert-butyl group further enhances the compound's stability, making it a valuable candidate for research and development.

In the realm of organic chemistry, 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one is often explored for its potential as a building block in the synthesis of more complex molecules. The tetrazole ring, in particular, is a sought-after scaffold in medicinal chemistry due to its bioisosteric properties, which can mimic carboxylic acids or other functional groups. This makes the compound a subject of interest for researchers investigating novel drug candidates or agrochemicals. The difluoroethanone component also contributes to its reactivity, enabling selective transformations under controlled conditions.

Recent trends in chemical research highlight a growing demand for fluorinated compounds, driven by their ability to modulate the physicochemical properties of molecules. 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one aligns with this trend, as the incorporation of fluorine atoms can enhance metabolic stability, bioavailability, and binding affinity in target interactions. This has led to increased inquiries about its synthesis, purification, and applications in peer-reviewed literature and online forums.

From a practical standpoint, the compound's stability under various conditions makes it a reliable candidate for industrial applications. For instance, it could serve as an intermediate in the production of specialty chemicals or advanced materials. Researchers often search for detailed protocols on handling and storing such compounds, emphasizing the need for accurate and accessible information. The tert-butyl group, in particular, is known to impart steric hindrance, which can be leveraged to control reaction pathways and improve yields.

Environmental and safety considerations are also paramount when working with 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one. While the compound is not classified as hazardous, proper laboratory practices should always be observed to minimize risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation. Such precautions are frequently discussed in online communities, reflecting the broader emphasis on responsible chemical research.

In summary, 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-one (CAS No. 2229192-15-6) represents a fascinating intersection of structural complexity and functional utility. Its potential applications span multiple disciplines, from pharmaceuticals to materials science, making it a compound of enduring interest. As research continues to uncover new uses for fluorinated and heterocyclic compounds, this molecule is poised to remain a key player in the evolving landscape of chemical innovation.